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Compound of Interest

Compound Name: N,N'-Dimethyltrimethyleneurea

Cat. No.: B108851

Seeking Clarity on N,N'-
Dimethyltrimethyleneurea for Efficacy Validation

Initial searches for "N,N'-Dimethyltrimethyleneurea” have revealed a significant ambiguity in
the compound's identity and a lack of specific experimental data regarding its efficacy in any
particular application. The provided information is insufficient to generate the requested
comparative guide.

Extensive database searches have predominantly returned results for two similar but distinct
compounds: N,N-Dimethylurea and N,N'-Dimethylurea. These are primarily utilized as
intermediates in various chemical syntheses, including the production of caffeine, theophylline,
pharmaceuticals, textile aids, and herbicides[1][2]. While one patent mentions a broad class of
"N-substituted-N'-substituted urea derivatives" as potential inhibitors of TNF-a production, this
does not provide specific data on N,N'-Dimethyltrimethyleneurea(3].

The structural difference between these compounds is crucial. "N,N'-
Dimethyltrimethyleneurea" suggests a cyclic urea derivative, which is structurally distinct
from the more commonly referenced linear urea compounds. No specific experimental efficacy
data, signaling pathway information, or established alternatives for a defined application could
be found for a compound explicitly named N,N'-Dimethyltrimethyleneurea.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b108851?utm_src=pdf-interest
https://www.benchchem.com/product/b108851?utm_src=pdf-body
https://www.atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=2565&id2=11375
https://www.wegochem.com/product-pdf/nn-dimethylurea/3006/96-31-1
https://www.benchchem.com/product/b108851?utm_src=pdf-body
https://patents.google.com/patent/CN1148349C/en
https://www.benchchem.com/product/b108851?utm_src=pdf-body
https://www.benchchem.com/product/b108851?utm_src=pdf-body
https://www.benchchem.com/product/b108851?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

To proceed with generating a comprehensive and accurate comparison guide as requested, the
following clarifications are essential:

o Confirmation of the Chemical Structure: Please verify the exact chemical name and structure
of the compound of interest. Is "N,N'-Dimethyltrimethyleneurea” the correct name, or could
it be an alternative nomenclature for a more common compound? Providing a CAS number
or a chemical structure diagram would be ideal.

o Specified Application: The "specific application” mentioned in the topic is a critical piece of
information that is currently missing. Understanding the intended use of this compound (e.g.,
as an anti-inflammatory agent, a catalyst, a textile finishing agent) is necessary to identify
relevant alternatives and search for comparative experimental data.

Without this fundamental information, it is not possible to conduct a meaningful comparison,
present quantitative data, detail experimental protocols, or create the required visualizations.
Upon receiving the necessary clarifications, a thorough and targeted search for the requested
information can be initiated to construct the detailed comparison guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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